Cas no 2309217-44-3 (6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione)
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-(1-(4-fluorophenyl)cyclopropane-1-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
- 6-[4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl]-1H-pyrimidine-2,4-dione
- 6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
-
- Inchi: 1S/C18H19FN4O3/c19-13-3-1-12(2-4-13)18(5-6-18)16(25)23-9-7-22(8-10-23)14-11-15(24)21-17(26)20-14/h1-4,11H,5-10H2,(H2,20,21,24,26)
- InChI Key: GQVPBQANJWPFPP-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1(C(N2CCN(C3=CC(NC(N3)=O)=O)CC2)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 645
- XLogP3: 0.7
- Topological Polar Surface Area: 81.8
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6658-4420-2μmol |
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
2309217-44-3 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6658-4420-5μmol |
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
2309217-44-3 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6658-4420-10μmol |
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
2309217-44-3 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6658-4420-20μmol |
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
2309217-44-3 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6658-4420-1mg |
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
2309217-44-3 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6658-4420-2mg |
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
2309217-44-3 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6658-4420-3mg |
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
2309217-44-3 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6658-4420-4mg |
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
2309217-44-3 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6658-4420-5mg |
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
2309217-44-3 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6658-4420-10mg |
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione |
2309217-44-3 | 10mg |
$79.0 | 2023-09-07 |
6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
6-{4-[1-(4-Fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione: A Comprehensive Overview
The compound with CAS No 2309217-44-3, known as 6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.
The molecular structure of this compound is characterized by a tetrahydropyrimidine ring system fused with a piperazine moiety. The presence of a cyclopropane ring attached to a fluorophenyl group introduces unique electronic and steric properties. These features contribute to its stability and bioavailability, making it an attractive candidate for drug development. The integration of these structural elements allows for diverse interactions within biological systems, which is crucial for its pharmacological activity.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to optimize its production. These methods not only enhance yield but also ensure the purity required for pharmacological testing. The ability to synthesize this compound in a scalable manner has been a significant milestone in its development.
From a pharmacological perspective, this compound has demonstrated potent activity in preclinical models. Studies have shown that it exhibits selective binding to specific receptors, which is essential for its therapeutic effects. Its ability to modulate cellular signaling pathways has been extensively investigated, revealing potential applications in the treatment of neurodegenerative diseases and inflammatory conditions. Furthermore, recent research has explored its role in cancer therapy due to its anti-proliferative properties.
The incorporation of fluorine atoms into the molecule plays a critical role in its pharmacokinetic profile. Fluorine substitution enhances lipophilicity and improves metabolic stability, which are key factors for drug efficacy. This modification also contributes to the compound's ability to cross biological membranes efficiently, ensuring optimal delivery to target sites.
Despite its promising attributes, further research is required to fully elucidate its mechanism of action and safety profile. Ongoing studies are focused on understanding its long-term effects and potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable treatment option.
In conclusion, 6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a significant advancement in medicinal chemistry. Its unique structure and promising pharmacological properties position it as a valuable asset in the pursuit of novel therapeutic agents. As research continues to unfold, this compound holds the potential to make a substantial impact on modern medicine.
2309217-44-3 (6-{4-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperazin-1-yl}-1,2,3,4-tetrahydropyrimidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)